2-Amino-4-ethoxybenzothiazole
Overview
Description
2-Amino-4-ethoxybenzothiazole is a compound with the molecular formula C9H10N2OS . It is a derivative of benzothiazole, a class of compounds that have been found to have significant medicinal properties .
Synthesis Analysis
The synthesis of 2-Amino-4-ethoxybenzothiazole and its derivatives often involves reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold . The synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis .Molecular Structure Analysis
The molecular structure of 2-Amino-4-ethoxybenzothiazole consists of a benzothiazole ring with an ethoxy group at the 4-position and an amino group at the 2-position .Chemical Reactions Analysis
2-Amino-4-ethoxybenzothiazole can undergo various chemical reactions due to the presence of the amino group. For instance, it can react with carboxylic acids to produce salts of compounds with various organic acids .Physical And Chemical Properties Analysis
2-Amino-4-ethoxybenzothiazole is a beige chunky solid . It has a molecular weight of 194.25 g/mol .Scientific Research Applications
Synthetic Organic Chemistry
2-Amino-4-ethoxybenzothiazole is a versatile compound used in synthetic organic chemistry . The 2-aminobenzothiazole scaffold is synthetically accessible and has multiple applications in this field . It serves as a reactant or a reaction intermediate for affording various fused heterocycles .
Biological Fields
The compound also finds applications in biological fields due to its potent pharmacological activities . The 2-aminobenzothiazole scaffold is fascinating for multiple applications in biological fields .
Pharmaceuticals
2-Amino-4-ethoxybenzothiazole is widely used in pharmaceuticals. Its intriguing properties and diverse applications make it an invaluable tool for studying various fields, including pharmaceuticals.
Materials Science
In addition to pharmaceuticals, the compound is also used in materials science. Its unique properties make it suitable for various applications in this field.
Organic Synthesis
2-Amino-4-ethoxybenzothiazole is used in organic synthesis. It’s a versatile chemical compound that can be used to synthesize a wide range of other compounds.
Antibacterial Agents
Urea and amide derivatives of 2-amino-4-ethoxybenzothiazole have been synthesized and evaluated as potential antibacterial agents . These derivatives have shown promising results against several bacterial strains .
Mechanism of Action
Target of Action
It’s known that 2-aminobenzothiazole derivatives, which include 2-amino-4-ethoxybenzothiazole, have been found to exhibit potent pharmacological activities . These compounds have been used in the synthesis of various heterocyclic compounds due to their versatile and synthetically accessible scaffolds .
Mode of Action
2-aminobenzothiazole derivatives have been reported to serve as reactants or reaction intermediates for affording various fused heterocycles . The NH2 and endocyclic N functions of 2-aminobenzothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .
Biochemical Pathways
It’s known that 2-aminothiazole derivatives have shown inhibitory activity against a wide range of human cancerous cell lines . , which is a critical signaling pathway in cell proliferation and survival.
Pharmacokinetics
The molecular weight of the compound is 194253, which could potentially influence its bioavailability .
Result of Action
It’s known that 2-aminothiazole derivatives have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .
Action Environment
One study showed that new 2-amino-6-ethoxybenzothiazole derivatives were synthesized and tested for their influence on physical work capacity in mice . Another study showed that 2-amino-4-acetaminoanisole, a similar compound, was degraded from wastewater using a nano-Fe3O4-catalyzed Fenton system .
Safety and Hazards
Future Directions
New 2-amino-6-ethoxybenzothiazole derivatives have been synthesized and tested for their influence on physical work capacity in mice . The development of anticancer drug resistance has significantly restricted the clinical efficacy of the most commonly prescribed anticancer drugs, and 2-aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research .
properties
IUPAC Name |
4-ethoxy-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2OS/c1-2-12-6-4-3-5-7-8(6)11-9(10)13-7/h3-5H,2H2,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHGMOMZRSFGBFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00166438 |
Source
|
| Record name | 2-Amino-4-ethoxybenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00166438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-ethoxybenzothiazole | |
CAS RN |
15850-79-0 |
Source
|
| Record name | 4-Ethoxy-2-benzothiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15850-79-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-ethoxybenzothiazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015850790 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4-ethoxybenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00166438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-AMINO-4-ETHOXYBENZOTHIAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JL9RLY05NF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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